2,6,6-Trimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-amine

• IUPAC Name: 2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-amine
• InChI: InChI=1S/C11H17NO/c1-7-4-8-9(12)5-11(2,3)6-10(8)13-7/h4,9H,5-6,12H2,1-3H3
• InChI Key: RELXSYKVCJJEHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)CC(CC2N)(C)C
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol

Description

“2,6,6-Trimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-amine” is a chemical compound with the molecular formula C11H17NO and a molecular weight of 179.26. It is intended for research use only.

Molecular Structure Analysis

The molecular structure of “2,6,6-Trimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-amine” is complex, as it includes several functional groups. The compound has a benzofuran core, which is a fused ring structure that combines benzene and furan.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a predicted boiling point of 247.9° C at 760 mmHg and a predicted density of 1.0 g/mL. The refractive index is predicted to be n 20D 1.50.

Scientific Research Applications

Synthesis and Derivative Development

• Synthesis of Tetrahydroindol Derivatives : A method for preparing 4-oxo-4,5,6,7-tetrahydroindoles involved synthesizing N-substituted derivatives using chemical and microbial biotransformation methods, highlighting the versatility of this compound in synthesis (Caliskan et al., 2020).

• Development of Benzofuran Derivatives : Research on the identification of various isomers of benzofuran derivatives, including 2-aminopropylbenzofuran, provides insight into the structural variability and potential applications of these compounds in scientific research (Stańczuk et al., 2013).

• Cascade Reactions : The synthesis of 2-benzofuran-2-ylacetamides via sequential Pd-catalyzed reactions demonstrates the potential of benzofuran derivatives in complex organic synthesis and cascade reactions (Gabriele et al., 2007).

Biological and Pharmacological Studies

• Cholinesterase Inhibitory Activity : Benzofuran-2-carboxamide derivatives have been synthesized and studied for their inhibitory activity against cholinesterase, indicating potential pharmacological applications (Abedinifar et al., 2018).

• Cytotoxic Evaluation in Cancer Research : Novel hexahydroquinoline derivatives containing benzofuran moiety have been synthesized and evaluated for cytotoxic activity against human hepatocellular carcinoma cell lines, demonstrating the compound's relevance in cancer research (Mohi El-Deen et al., 2016).

• Antimicrobial Activities : The synthesis and evaluation of imidazothiazole derivatives of benzofuran for their antimicrobial activities suggest potential use in developing new antimicrobial agents (Shankerrao et al., 2017).

Green Chemistry and Sustainable Synthesis

• ZnO-nanorods Catalyzed Synthesis : The use of ZnO-nanorods as a catalyst for the synthesis of α-amino nitrile benzofuran derivatives demonstrates an approach towards greener and more sustainable chemical synthesis (Najar et al., 2020).

• Environmentally Friendly Synthesis Methods : The one-pot synthesis of benzofuran derivatives via a Strecker reaction is another example of employing environmentally friendly methods in the synthesis of complex organic compounds (Ezzatzadeh & Hossaini, 2018).

Safety and Hazards

As with any chemical, “2,6,6-Trimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-amine” should be handled with care. It is intended for research use only and is not intended for diagnostic or therapeutic use.